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Compound of Interest

Compound Name: Magnesium diiodide

Cat. No.: B8816303

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, properties, and
applications of magnesium diiodide (Mglz). The information is curated to support research
and development activities, with a focus on detailed experimental protocols and structured data
presentation.

Properties of Magnesium Diiodide

Magnesium diiodide is an ionic compound with the chemical formula Mglz. It is a white,
odorless, crystalline solid that is highly soluble in water and other polar solvents. It typically
exists in its anhydrous form or as various hydrates, most commonly the hexahydrate
(Mgl2-6H20) and octahydrate (Mgl2-8H20).[1][2]

Physical and Chemical Properties

Key physical and chemical properties of anhydrous magnesium diiodide and its common
hydrates are summarized in the table below. Anhydrous Mgl: is stable when heated under a
hydrogen atmosphere but will decompose in the air at normal temperatures, turning brown due
to the release of elemental iodine.[1][2][3][4] When heated in air, it fully decomposes to
magnesium oxide.[1]
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Hexahydrate Octahydrate
Property Anhydrous Mgl2
(Mgl2-6H20) (Mgl2-8H20)
Molar Mass 278.11 g/mol [1] 386.20 g/mol [1] 422.24 g/mol [1]
White crystalline o Orthorhombic
Appearance _ Monoclinic crystals[1]
solid[1] crystals[1]
) 4.43 g/cm?3 (at 25 °C)
Density 1] 2.353 g/cm3[1] 2.098 g/cm3[1]
] ] 637 °C (1179 °F; 910 41 °C (decomposes)
Melting Point

K) (decomposes)[1]

[1]

Crystal Structure

Hexagonal[1]

Monoclinic[1]

Orthorhombic[1]

Solubility Data

Magnesium diiodide exhibits high solubility in water and is also soluble in several organic

solvents.
Solvent Solubility ( g/100 cm3)
Water 54.7 (0 °C, anhydrous)[1]

148 (18 °C, anhydrous)[1]

81 (20 °C, octahydrate)[1]

Ether Soluble[1]
Alcohol Soluble[1][4]
Ammonia Soluble[1]

Crystal Structure Data

The anhydrous form of magnesium diiodide crystallizes in a hexagonal lattice.
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Parameter Value
Crystal System Hexagonal[1]
Space Group P-3m1[1]

| | : :

Property Value
Standard Enthalpy of Formation (AfHO9g) -364 kJ/mol[1]
Standard Molar Entropy (S©-0s) 134 J/(mol-K)[1]
Heat Capacity (C) 74 J/(mol-K)[1]

Synthesis of Magnesium Diiodide

Magnesium diiodide can be synthesized through several methods. The most common
laboratory preparations involve the direct reaction of the elements or the neutralization of a
magnesium base with hydroiodic acid.

Method 1: Direct Synthesis from Elements (Anhydrous
Etherate)

Anhydrous magnesium diiodide can be prepared by the direct reaction of magnesium metal
with elemental iodine in an anhydrous solvent, such as diethyl ether.[1] This method yields the
magnesium iodide etherate, which can be used in moisture-sensitive applications. The reaction
must be conducted under a strictly anhydrous and inert atmosphere (e.g., nitrogen or argon) to
prevent the formation of magnesium oxide and hydrolysis.[1]

This protocol is adapted from a detailed laboratory procedure for preparing magnesium iodide
under ether.[5]

Materials:
e Magnesium turnings

e lodine (I2)
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e Anhydrous diethyl ether (previously dried over sodium)[6]
e Dry nitrogen or argon gas
Equipment:

Three-necked round-bottom flask

Reflux condenser

Dropping funnel

Heating mantle

Inert gas supply (nitrogen or argon)
Procedure:

o Preparation of Apparatus: Assemble the three-necked flask with the reflux condenser and
dropping funnel. Flame-dry the entire apparatus under a stream of dry nitrogen or argon to
remove any adsorbed moisture. Allow the system to cool to room temperature under the inert
atmosphere.

e Reaction Setup: Place magnesium turnings into the reaction flask. Add enough anhydrous
diethyl ether to cover the magnesium.

» Addition of lodine: Dissolve 30 g of iodine in 100 mL of anhydrous diethyl ether and place
this solution into the dropping funnel.

o Reaction Initiation: Slowly add the iodine-ether solution dropwise to the stirring magnesium
suspension in the flask. The rate of addition should be controlled to maintain a gentle reflux
of the ether. The reaction is exothermic.

o Reaction Completion: After all the iodine solution has been added, continue to reflux the
mixture with gentle heating. The reaction is complete when the brown color of the iodine
disappears, and the solution becomes colorless. This may take approximately six hours.
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« |solation: The product, a magnesium iodide-ether complex, often separates as a heavy, oily
layer or may crystallize upon cooling.[6] The supernatant can be decanted, and the product
can be used directly as a solution or isolated by carefully removing the solvent under

vacuum.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Magnesium iodide - Wikipedia [en.wikipedia.org]
¢ 2. collegedunia.com [collegedunia.com]

+ 3. Magnesium lodide Formula - Structure, Properties, Uses, Sample Questions -
GeeksforGeeks [geeksforgeeks.org]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://shareok.org/server/api/core/bitstreams/7787c862-d3ec-4051-a25e-f2c193dfaba8/content
https://www.benchchem.com/product/b8816303?utm_src=pdf-body-img
https://www.benchchem.com/product/b8816303?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Magnesium_iodide
https://collegedunia.com/exams/magnesium-iodide-formula-structure-preparation-uses-chemistry-articleid-4660
https://www.geeksforgeeks.org/chemistry/magnesium-iodide-formula-structure-properties-uses-sample-questions/
https://www.geeksforgeeks.org/chemistry/magnesium-iodide-formula-structure-properties-uses-sample-questions/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8816303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

4. byjus.com [byjus.com]

5. US3440006A - Method of preparing anhydrous magnesium chloride,bromide,and iodide -
Google Patents [patents.google.com]

6. shareok.org [shareok.org]

To cite this document: BenchChem. [In-Depth Technical Guide to the Synthesis and
Properties of Magnesium Diiodide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8816303#synthesis-and-properties-of-magnesium-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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